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Compound of Interest

Compound Name:

3-Methoxy-4-[(4-

nitrophenyl)methoxy]benzaldehyd

e

Cat. No.: B185963 Get Quote

An In-depth Technical Guide to 3-Methoxy-4-[(4-
nitrophenyl)methoxy]benzaldehyde
This technical guide provides a comprehensive overview of 3-Methoxy-4-[(4-
nitrophenyl)methoxy]benzaldehyde, a significant intermediate in synthetic organic chemistry.

The document is tailored for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical properties, synthesis, and potential applications.

Core Compound Properties
3-Methoxy-4-[(4-nitrophenyl)methoxy]benzaldehyde, also known as 3-Methoxy-4-(4-

nitrobenzyloxy)benzaldehyde, is a derivative of vanillin.[1][2] Its chemical structure incorporates

a methoxy group and a 4-nitrobenzyloxy substituent on the benzaldehyde ring, making it a

valuable precursor for the synthesis of more complex molecules, particularly Schiff bases which

have applications in mimicking proteins and enzymes.[1][3]
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Identifier Value

Molecular Formula C15H13NO5[1][2][4]

Molecular Weight 287.27 g/mol

CAS Number 81307-09-7[4]

Boiling Point 480°C at 760 mmHg[4]

Density 1.296 g/cm³[4]

Flash Point 214.1°C[4]

Refractive Index 1.615[4]

Experimental Protocols: Synthesis of 3-Methoxy-4-
[(4-nitrophenyl)methoxy]benzaldehyde
The synthesis of this compound involves the reaction of isovanillin (3-hydroxy-4-

methoxybenzaldehyde) with 4-nitrobenzyl bromide. The following protocol is based on

established synthetic methods.

Materials:

Isovanillin (3-hydroxy-4-methoxybenzaldehyde)

4-nitrobenzyl bromide

Pyridine

Anhydrous acetonitrile

Ice-water

Procedure:

A solution of 3-hydroxy-4-methoxybenzaldehyde (10 mmol) in anhydrous acetonitrile (100

ml) is prepared.
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A solution of 1-(bromomethyl)-4-nitrobenzene (10 mmol) and pyridine (10 mmol) in

anhydrous acetonitrile (50 ml) is prepared.

The isovanillin solution is added dropwise to the 1-(bromomethyl)-4-nitrobenzene solution

over a period of 30 minutes.

The resulting mixture is refluxed for 24 hours under a nitrogen atmosphere.[3]

After reflux, the solvent is removed under reduced pressure.

The resulting mixture is then poured into ice-water (100 ml), which causes the product to

precipitate.

The yellow precipitate is isolated, recrystallized from acetonitrile, and dried in a vacuum to

yield the pure compound.[3]

Visualized Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 3-Methoxy-4-[(4-
nitrophenyl)methoxy]benzaldehyde.

Reactants:
- 3-hydroxy-4-methoxybenzaldehyde

- 1-(bromomethyl)-4-nitrobenzene
- Pyridine

Reaction Conditions:
- Dropwise addition over 30 min

- Reflux for 24h under N2

Solvent:
Anhydrous Acetonitrile

Workup:
- Solvent removal

- Poured into ice-water

Reaction completion
Purification:

- Recrystallization from acetonitrile
- Vacuum drying

Precipitate formation Final Product:
3-Methoxy-4-[(4-nitrophenyl)methoxy]benzaldehyde

Isolation of pure compound

Click to download full resolution via product page

Synthesis Workflow Diagram

Applications in Research and Drug Development
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While direct involvement in signaling pathways for 3-Methoxy-4-[(4-
nitrophenyl)methoxy]benzaldehyde is not extensively documented, its role as a precursor for

Schiff bases is of significant interest.[1][3] Schiff bases are known for their wide range of

biological activities and are investigated for their potential as therapeutic agents.

Furthermore, related nitrobenzaldehyde derivatives are utilized as key intermediates in the

synthesis of various pharmaceuticals, including anti-cancer agents, and in the formulation of

specialty chemicals and dyes.[5] The presence of the nitro group and the overall molecular

architecture of 3-Methoxy-4-[(4-nitrophenyl)methoxy]benzaldehyde suggest its potential as

a scaffold in the development of novel compounds with biological activity. The methoxy

functional group, as seen in derivatives of resveratrol, can play a role in modulating

inflammatory responses through signaling pathways like MAPK and NF-κB, although this

specific activity has not been confirmed for the title compound.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. 3-Methoxy-4-(4-nitro-benz-yloxy)-benzaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]

3. 4-Methoxy-3-(4-nitrobenzyloxy)benzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

4. 3-methoxy-4-[(4-nitrophenyl)methoxy]benzaldehyde price,buy
Formaldehyde,Formaldehyde supplier-Career Henan Chemical Co [lookchem.com]

5. chemimpex.com [chemimpex.com]

6. Two methoxy derivatives of resveratrol, 3,3′,4,5′-tetramethoxy-trans-stilbene and 3,4′,5-
trimethoxy-trans-stilbene, suppress lipopolysaccharide-induced inflammation through
inactivation of MAPK and NF-κB pathways in RAW 264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [molecular weight and formula of 3-Methoxy-4-[(4-
nitrophenyl)methoxy]benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185963#molecular-weight-and-formula-of-3-methoxy-
4-4-nitrophenyl-methoxy-benzaldehyde]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b185963?utm_src=pdf-body
https://www.benchchem.com/product/b185963?utm_src=pdf-body
https://www.researchgate.net/publication/51135584_3-Methoxy-4-4-nitro-benz-yloxy-benzaldehyde
https://pmc.ncbi.nlm.nih.gov/articles/PMC3120527/
https://www.chemimpex.com/products/19009
https://www.benchchem.com/product/b185963?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8335869/
https://www.benchchem.com/product/b185963?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/51135584_3-Methoxy-4-4-nitro-benz-yloxy-benzaldehyde
https://pubmed.ncbi.nlm.nih.gov/21581269/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3120527/
https://www.lookchem.com/product_3-methoxy-4--4-nitrophenyl-methoxy-benzaldehyde/13206182.html
https://www.lookchem.com/product_3-methoxy-4--4-nitrophenyl-methoxy-benzaldehyde/13206182.html
https://www.chemimpex.com/products/19009
https://pmc.ncbi.nlm.nih.gov/articles/PMC8335869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8335869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8335869/
https://www.benchchem.com/product/b185963#molecular-weight-and-formula-of-3-methoxy-4-4-nitrophenyl-methoxy-benzaldehyde
https://www.benchchem.com/product/b185963#molecular-weight-and-formula-of-3-methoxy-4-4-nitrophenyl-methoxy-benzaldehyde
https://www.benchchem.com/product/b185963#molecular-weight-and-formula-of-3-methoxy-4-4-nitrophenyl-methoxy-benzaldehyde
https://www.benchchem.com/product/b185963#molecular-weight-and-formula-of-3-methoxy-4-4-nitrophenyl-methoxy-benzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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